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Compound of Interest

Compound Name: Ethyl 2-(thietan-3-ylidene)acetate

Cat. No.: B567349 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(thietan-3-ylidene)acetate
This guide provides crucial safety, handling, and disposal information for Ethyl 2-(thietan-3-
ylidene)acetate (CAS No. 1223573-30-5), tailored for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure a safe

laboratory environment and minimize risks associated with this compound.

Hazard Identification and Classification:

Ethyl 2-(thietan-3-ylidene)acetate is classified with the following hazards[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is Warning[1].

Quantitative Data Summary
While specific experimental data for some physical and chemical properties of Ethyl 2-
(thietan-3-ylidene)acetate are limited, the table below summarizes available and predicted

data.
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Property Value Source

Molecular Formula C₇H₁₀O₂S [2]

Molecular Weight 158.22 g/mol [2]

Appearance Colorless to light yellow liquid [3]

Boiling Point 244.3 ± 33.0 °C (Predicted) [3]

Density 1.274 ± 0.06 g/cm³ (Predicted) [3]

Storage Temperature 2-8°C, stored under nitrogen [2][3]

Purity ≥98% [2]

Occupational Exposure Limits

(OSHA PEL, NIOSH REL,

ACGIH TLV)

Not available [1]

Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Ethyl 2-(thietan-3-ylidene)acetate.

I. Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this chemical. The following

PPE is recommended based on the known hazards of this compound and general best

practices for handling acetate esters and thietane derivatives.
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Protection Type Specification & Rationale

Eye & Face Protection

Wear chemical safety goggles with side shields

conforming to EN166 or NIOSH standards. A

face shield should be used if there is a

significant risk of splashing.

Skin Protection (Gloves)

Chemical-resistant gloves are mandatory.

Based on general recommendations for esters,

Butyl rubber or Neoprene gloves are

recommended for prolonged contact. Nitrile

gloves may be used for splash protection but

should be changed immediately upon

contamination as they are not recommended for

prolonged exposure to acetates. Always inspect

gloves before use.

Skin Protection (Body)

Wear a flame-resistant lab coat. Ensure legs

and feet are covered with long pants and

closed-toe shoes.

Respiratory Protection

All work should be conducted in a properly

functioning chemical fume hood. If ventilation is

inadequate, a NIOSH-approved respirator with

organic vapor cartridges should be used.

II. Step-by-Step Handling Protocol
A. Pre-Operational Checks:

Ventilation: Ensure the chemical fume hood is certified and functioning correctly.

Safety Equipment: Confirm the location and accessibility of the nearest safety shower,

eyewash station, and appropriate fire extinguisher (Type B: CO2, dry chemical, or alcohol-

resistant foam).

Container Inspection: Check the container of Ethyl 2-(thietan-3-ylidene)acetate for any

damage or leaks before moving it to the work area.
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B. Handling and Use:

Work Area: Conduct all handling of Ethyl 2-(thietan-3-ylidene)acetate inside a chemical

fume hood.

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Dispensing: When transferring the liquid, use a calibrated pipette or syringe. Avoid splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or

oil bath. Avoid open flames.

Reactions: Ensure all glassware is properly secured. Keep reaction vessels closed to

prevent the release of vapors.

C. Post-Handling Procedures:

Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent

and then with soap and water.

Glove Removal: Remove gloves using the proper technique to avoid skin contact and

dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn[1].

Storage: Store Ethyl 2-(thietan-3-ylidene)acetate in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible substances and sources of ignition[1][4].

The recommended storage temperature is 2-8°C under a nitrogen atmosphere[2][3].

III. Disposal Plan
All waste containing Ethyl 2-(thietan-3-ylidene)acetate must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing this chemical in a designated, properly labeled, and

sealed container. The container should be compatible with organic solvents.
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Contaminated solid waste, such as pipette tips, gloves, and absorbent materials, should

be collected in a separate, clearly labeled hazardous waste container.

Labeling: Ensure all waste containers are labeled with "Hazardous Waste" and the full

chemical name: "Ethyl 2-(thietan-3-ylidene)acetate".

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Disposal: Dispose of the waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor[1]. Do not dispose of this

chemical down the drain or in regular trash[5].

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice/attention. Remove contaminated clothing and

wash it before reuse[1].

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention[1].

In case of inhalation: Move the person to fresh air and keep them at rest in a position

comfortable for breathing. Call a poison center or doctor if you feel unwell[1].

In case of a spill: For small spills, absorb the material with an inert, non-combustible

absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste

disposal. For large spills, evacuate the area and contact your institution's EHS department.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Ethyl 2-
(thietan-3-ylidene)acetate.
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Caption: Workflow for Safe Handling of Ethyl 2-(thietan-3-ylidene)acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b567349?utm_src=pdf-body-img
https://www.benchchem.com/product/b567349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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